Cas no 64726-28-9 (1,3-bis(bromomethyl)-5-tert-butylbenzene)

• Product Name: 1,3-bis(bromomethyl)-5-tert-butylbenzene
• CAS No: 64726-28-9
• MF: C₁₂H₁₆Br₂
• MW: 320.063442230225
• MDL: MFCD00185639
• CID: 417596
• PubChem ID: 12707935
• Update Time: 2025-09-19

1,3-bis(bromomethyl)-5-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(bromomethyl)-5-(1,1-dimethylethyl)-
• 1,3-bis(bromomethyl)-5-tert-butylbenzene
• 1,3-bis(bromomethyl)-5-t-butylbenzene
• SCHEMBL348572
• 5-t-butyl-1,3-bis(bromomethyl)benzene
• AKOS028112177
• OHACYDZJVSOZTL-UHFFFAOYSA-N
• 64726-28-9
• DTXSID00507564

• MDL： MFCD00185639
• Inchi： 1S/C12H16Br2/c1-12(2,3)11-5-9(7-13)4-10(6-11)8-14/h4-6H,7-8H2,1-3H3
• InChI Key： OHACYDZJVSOZTL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CBr)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 317.96188
• Monoisotopic Mass: 317.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0